Cas no 2228189-53-3 (2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol
• CAS No: 2228189-53-3
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 6350911
• PubChem ID: 165613340
• Update Time: 2025-08-04

2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol
• 2228189-53-3
• EN300-1760382

• Inchi： 1S/C11H15NO4/c1-11(2,7-13)9-5-4-8(12(14)15)6-10(9)16-3/h4-6,13H,7H2,1-3H3
• InChI Key： ZVVGPRARYDNNNP-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol

Introduction to 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol (CAS No. 2228189-53-3)

2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol, with the CAS number 2228189-53-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a methoxy and nitro substituent on the aromatic ring, and a tertiary alcohol functionality. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol consists of a substituted benzene ring with a methoxy group at the 2-position and a nitro group at the 4-position. The alcohol moiety is attached to a tert-butyl group, which imparts additional stability and reactivity to the molecule. This combination of functional groups offers a versatile platform for further chemical modifications, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The compound's ability to modulate key inflammatory pathways, such as NF-κB and MAPK, has been extensively studied, providing a strong foundation for its further exploration in clinical settings.

In addition to its anti-inflammatory effects, 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol has shown promise in cancer research. Studies have indicated that it can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the activation of pro-apoptotic proteins and the suppression of anti-apoptotic proteins, thereby promoting cell death in cancerous cells while sparing normal cells.

The synthesis of 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol has been optimized through various methodologies, including Grignard reactions and nucleophilic substitutions. These synthetic routes have been refined to improve yield and purity, making it more accessible for large-scale production. The compound's stability under different conditions has also been investigated, ensuring its reliability as an intermediate in complex synthetic pathways.

In terms of safety and handling, 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol should be stored under appropriate conditions to maintain its integrity. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The potential applications of 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol extend beyond pharmaceuticals. In the field of materials science, it has been explored as a precursor for the synthesis of advanced polymers and coatings with enhanced properties. Its unique chemical structure provides opportunities for developing materials with improved mechanical strength, thermal stability, and chemical resistance.

In conclusion, 2-(2-methoxy-4-nitrophenyl)-2-methylpropan-1-ol (CAS No. 2228189-53-3) is a versatile compound with significant potential in multiple areas of research and development. Its anti-inflammatory properties, anticancer activity, and suitability as a synthetic intermediate make it an important molecule for further investigation. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in advancing scientific knowledge and technological innovation.